Cas no 2172158-33-5 (2-(1-amino-3,3-dimethylcyclobutyl)bicyclo2.2.1heptan-2-ol)

• Product Name: 2-(1-amino-3,3-dimethylcyclobutyl)bicyclo2.2.1heptan-2-ol
• CAS No: 2172158-33-5
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 5852449
• PubChem ID: 165721333
• Update Time: 2025-07-10

2-(1-amino-3,3-dimethylcyclobutyl)bicyclo2.2.1heptan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-3,3-dimethylcyclobutyl)bicyclo2.2.1heptan-2-ol
• 2-(1-amino-3,3-dimethylcyclobutyl)bicyclo[2.2.1]heptan-2-ol
• 2172158-33-5
• EN300-1647113

• Inchi： 1S/C13H23NO/c1-11(2)7-12(14,8-11)13(15)6-9-3-4-10(13)5-9/h9-10,15H,3-8,14H2,1-2H3
• InChI Key： DKDYNBHZGKRJHO-UHFFFAOYSA-N
• SMILES： OC1(CC2CCC1C2)C1(CC(C)(C)C1)N

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-amino-3,3-dimethylcyclobutyl)bicyclo2.2.1heptan-2-ol

Research Brief on 2-(1-amino-3,3-dimethylcyclobutyl)bicyclo[2.2.1]heptan-2-ol (CAS: 2172158-33-5): Recent Advances and Applications

The compound 2-(1-amino-3,3-dimethylcyclobutyl)bicyclo[2.2.1]heptan-2-ol (CAS: 2172158-33-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel bioactive molecules. Its bicyclic structure, combined with the amino and hydroxyl functional groups, offers multiple sites for chemical modification, enabling the exploration of diverse pharmacological profiles. Researchers have successfully employed this compound in the design of modulators targeting G protein-coupled receptors (GPCRs) and ion channels, which are critical in neurological and metabolic disorders.

One of the most promising applications of 2-(1-amino-3,3-dimethylcyclobutyl)bicyclo[2.2.1]heptan-2-ol is in the field of pain management. Preclinical studies have demonstrated its efficacy as a potential analgesic, with mechanisms involving the modulation of opioid receptors. The compound's ability to selectively bind to specific receptor subtypes while minimizing off-target effects makes it a valuable candidate for further development.

In addition to its therapeutic potential, recent synthetic methodologies have improved the efficiency and scalability of producing this compound. Novel catalytic approaches, including asymmetric hydrogenation and enantioselective synthesis, have been developed to achieve high yields and purity, addressing previous challenges in its large-scale production. These advancements are crucial for facilitating its transition from laboratory research to clinical applications.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and pharmacodynamic properties. Ongoing research aims to optimize its bioavailability and metabolic stability, which are critical for its success as a drug candidate. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 2-(1-amino-3,3-dimethylcyclobutyl)bicyclo[2.2.1]heptan-2-ol represents a compelling example of how innovative chemical design can lead to biologically active molecules with significant therapeutic potential. Continued research and development efforts are likely to uncover new applications and refine its use in treating complex diseases, positioning it as a key player in the future of medicinal chemistry.